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Compound of Interest

Compound Name: Dioxybenzone (Standard)

Cat. No.: B1678072 Get Quote

Essential guidelines for the safe and compliant disposal of dioxybenzone are critical for

maintaining laboratory safety and environmental stewardship. Researchers, scientists, and

drug development professionals handle a wide array of chemical compounds, and

understanding the specific disposal protocols for substances like dioxybenzone is paramount.

This guide provides a comprehensive, step-by-step approach to the proper disposal of

dioxybenzone, ensuring the protection of personnel and the environment.

Dioxybenzone, a common ingredient in sunscreens, is classified as a chemical that requires

careful handling and disposal due to its potential health and environmental effects.[1][2][3]

Improper disposal can lead to contamination of water sources, as it is not easily removed by

standard wastewater treatment methods.[2][4]

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for dioxybenzone.
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Property Value

Molecular Formula C₁₄H₁₂O₄

Molecular Weight 244.24 g/mol [1][5][6]

CAS Number 131-53-3[5][7][8]

Melting Point 73-75 °C (lit.)[8]

Appearance Yellow powder[5]

Solubility Low in water

Hazards Irritant (skin, eyes, respiratory)[1]

Mutagenic for mammalian somatic cells[1][7]

Detailed Disposal Protocol
The disposal of dioxybenzone must be handled as hazardous waste, in accordance with

regulations set by the Environmental Protection Agency (EPA) and local authorities.[9] It should

never be disposed of in regular trash or poured down the drain.[9][10]

Step 1: Personal Protective Equipment (PPE)

Before handling dioxybenzone waste, ensure you are wearing the appropriate PPE to minimize

exposure.

Gloves: Chemical-resistant gloves are mandatory.

Eye Protection: Splash goggles are required to protect against dust and splashes.[1]

Lab Coat: A lab coat should be worn to protect skin and clothing.[1]

Respiratory Protection: In cases of insufficient ventilation or when handling powders, a dust

respirator is necessary.[1][7]

Step 2: Waste Collection and Containerization
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All dioxybenzone waste, including contaminated lab supplies like gloves and absorbent paper,

must be collected and segregated.

Designated Waste Container: Use a clearly labeled, leak-proof container for all

dioxybenzone waste.[11] Plastic containers are often preferred over glass for hazardous

waste.[9]

Labeling: The container must be labeled with the words "Hazardous Waste" and the full

chemical name "Dioxybenzone."[9] Include the date of waste generation and the principal

investigator's contact information.[9]

Segregation: Do not mix dioxybenzone waste with other incompatible chemical waste

streams.[12]

Solid Waste: For chemically contaminated solid waste such as gloves and wipes, double-bag

the materials in clear plastic bags to allow for visual inspection.[11]

Step 3: Storage of Hazardous Waste

Proper storage of dioxybenzone waste is crucial to prevent accidents and ensure compliance.

Secure Location: Store the waste container in a designated, secure area away from heat and

sources of ignition.[1][7]

Secondary Containment: Place the primary waste container in a secondary container that

can hold 110% of the volume of the primary container to prevent spills.[11]

Closed Containers: Keep the waste container tightly closed except when adding waste.[11]

[12]

Step 4: Arranging for Disposal

Hazardous waste must be disposed of through an authorized environmental health and safety

(EHS) program or a licensed hazardous waste disposal company.

Contact EHS: Contact your institution's EHS office to schedule a pickup for your hazardous

waste.
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Documentation: Complete any required hazardous waste disposal forms, accurately listing

the contents of the waste container.[9]

Do Not Abandon: Never leave chemical waste unattended or unidentified.[12]

Spill Cleanup

In the event of a dioxybenzone spill, follow these procedures:

Evacuate and Ventilate: If the spill is large, evacuate the immediate area and ensure

adequate ventilation.

Containment: Use appropriate tools to carefully place the spilled solid into a designated

hazardous waste container.[1][7]

Decontamination: Clean the contaminated surface by spreading water on it and dispose of

the cleaning materials as hazardous waste.[1][7]

Experimental Workflow: Dioxybenzone Disposal
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Caption: Workflow for the proper disposal of dioxybenzone waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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